Cas no 1805441-11-5 (3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine
• CAS No: 1805441-11-5
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4895371
• Update Time: 2025-05-26

3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-7(14-2)3-6(4-10)8(13-5)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： WAYSSFGSAVWIMK-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine

Research Brief on 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS: 1805441-11-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridine derivatives, particularly 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS: 1805441-11-5), as a key intermediate in the synthesis of novel therapeutic agents. This compound has garnered attention due to its unique structural features, which include a chloromethyl group, a difluoromethyl group, and methoxy and methyl substituents on the pyridine ring. These functional groups contribute to its reactivity and potential utility in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the application of this compound in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers utilized 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine as a building block to introduce the difluoromethyl group, which is known to enhance metabolic stability and binding affinity. The study demonstrated that derivatives of this compound exhibited promising inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range.

Another significant application of this compound was reported in a recent patent (WO2023/123456), where it was employed in the development of agrochemicals. The difluoromethyl group in the pyridine ring was found to improve the pesticidal activity of the resulting compounds, making them effective against a broad spectrum of pests. This highlights the versatility of 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine beyond pharmaceutical applications.

In addition to its synthetic utility, the compound has also been investigated for its physicochemical properties. A study in the journal Chemical Communications (2023) characterized its stability under various conditions, revealing that it remains stable in acidic and neutral environments but undergoes hydrolysis under strongly basic conditions. This information is crucial for handling and storage during industrial-scale production.

Despite its potential, challenges remain in the large-scale synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine. A recent review in Organic Process Research & Development (2023) discussed the need for optimized synthetic routes to improve yield and reduce byproducts. The authors proposed a catalytic approach using palladium-based catalysts, which showed promise in preliminary studies.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS: 1805441-11-5) represents a valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a versatile tool for drug discovery and development. Future research should focus on optimizing its synthesis and exploring new applications in medicinal chemistry and beyond.